Cas no 374082-39-0 ((S)-TETRAHYDROFURAN-3-CARBALDEHYDE)

• Product Name: (S)-TETRAHYDROFURAN-3-CARBALDEHYDE
• CAS No: 374082-39-0
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 5740891
• PubChem ID: 11274970
• Update Time: 2026-03-11

(S)-TETRAHYDROFURAN-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• (S)-TETRAHYDROFURAN-3-CARBALDEHYDE (CONTAINS AROUND 20% TRIETHYLAMINE)
• (3S)-Tetrahydro-3-furancarboxaldehyde
• SCHEMBL21581981
• A936594
• 374082-39-0
• (S)-Tetrahydrofuran-3-carbaldehyde
• 3-Furancarboxaldehyde, tetrahydro-, (3S)-
• (S)-Tetrahydro-3-furancarboxaldehyde
• (S)-TETRAHYDROFURAN-3-CARBALDEHYDE

• Inchi： 1S/C5H8O2/c6-3-5-1-2-7-4-5/h3,5H,1-2,4H2/t5-/m1/s1
• InChI Key： GSUBXIVOZXWGKF-RXMQYKEDSA-N
• SMILES： O1CC[C@H](C=O)C1

Computed Properties

• Exact Mass: 100.052429494g/mol
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 155.4±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes